N-cycloheptyl-4-oxo-3-((tetrahydrofuran-2-yl)methyl)-2-thioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide

• IUPAC Name: N-cycloheptyl-4-oxo-3-(oxolan-2-ylmethyl)-2-sulfanylidene-1H-quinazoline-7-carboxamide
• InChI: InChI=1S/C21H27N3O3S/c25-19(22-15-6-3-1-2-4-7-15)14-9-10-17-18(12-14)23-21(28)24(20(17)26)13-16-8-5-11-27-16/h9-10,12,15-16H,1-8,11,13H2,(H,22,25)(H,23,28)
• InChI Key: SWEHSZRYUCCSCR-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)NC(=O)C2=CC3=C(C=C2)C(=O)N(C(=S)N3)CC4CCCO4
• Molecular Formula: C21H27N3O3S
• Molecular Weight: 401.5 g/mol

Description

N-cycloheptyl-4-oxo-3-((tetrahydrofuran-2-yl)methyl)-2-thioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide is a useful research compound. Its molecular formula is C21H27N3O3S and its molecular weight is 401.53. The purity is usually 95%.
BenchChem offers high-quality N-cycloheptyl-4-oxo-3-((tetrahydrofuran-2-yl)methyl)-2-thioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-cycloheptyl-4-oxo-3-((tetrahydrofuran-2-yl)methyl)-2-thioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Synthesis of Substituted Quinazolines
A study by Ivachtchenko et al. (2003) developed a liquid-phase synthesis of new disubstituted and trisubstituted 4-oxo-2-thioxo-1,2,3,4-tetrahydroquinazolines. This method involved cyclization processes and the preparation of 4-oxo-3,4-dihydroquinazoline-2-thioles through S-alkylation of disubstituted 4-oxo-2-thioxo-1,2,3,4-tetrahydroquinazolines with alkyl or aryl halides (Ivachtchenko, Kovalenko, & Drushlyak, 2003).

Catalytic Synthesis and Characterization
McLaughlin et al. (2016) identified and characterized a research chemical, N-(1-amino-3-methyl-1-oxobutan-2-yl)-1-(cyclohexylmethyl)-3-(4-fluorophenyl)-1H-pyrazole-5-carboxamide, using various analytical techniques, including chromatographic and spectroscopic methods. This study highlights the importance of accurate identification and characterization in the synthesis of new compounds (McLaughlin et al., 2016).

Biological and Medicinal Applications

Anticancer Activity
Gaber et al. (2021) synthesized new derivatives of 2-oxo-1,2-dihydroquinoline-3-carboxylic acid and examined their anticancer effect against the breast cancer MCF-7 cell line. The study used various spectroscopic techniques to validate the structure of the synthesized compounds and assessed their efficacy using the MTT assay (Gaber et al., 2021).

Anticonvulsant Activity
Yadav and Tripathi (2019) designed and synthesized N-{[3-(4-chlorophenyl)-4-oxo-3, 4-dihydroquinazolin-2-yl] methyl}, 2-[(2-isopropyl-5-methyl) 1-cyclohexylidene] hydrazinecarboxamide, demonstrating anticonvulsant activity. The study included QSAR and ADMET screening, synthesis, evaluation of anticonvulsant activity, and pharmacokinetic performance, indicating its potential as a new antiepileptic drug (Yadav & Tripathi, 2019).

Chemical Reactions and Mechanisms

Regioselectivity of N-Ethylation Reaction
Batalha et al. (2019) investigated the regiosselective ethylation reaction of N-benzyl-4-oxo-1,4-dihydroquinoline-3-carboxamide using DFT methods. This study explored the acid/base behavior and reaction paths, which are crucial for understanding the chemical properties and reactions of such compounds (Batalha et al., 2019).